methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate
Overview
Description
Methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate, also known as MCC950, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications. MCC950 has been shown to inhibit the NLRP3 inflammasome, a complex intracellular signaling pathway that plays a critical role in the immune response. In
Mechanism of Action
The NLRP3 inflammasome is a complex intracellular signaling pathway that plays a critical role in the immune response. When activated, the NLRP3 inflammasome triggers the release of pro-inflammatory cytokines, which can lead to tissue damage and inflammation. methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate inhibits the NLRP3 inflammasome by binding to a specific protein called NLRP3, preventing its activation and subsequent release of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate can inhibit the production of pro-inflammatory cytokines, such as IL-1β and IL-18. In vivo studies have shown that methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate can reduce inflammation in animal models of various diseases, including multiple sclerosis, Alzheimer's disease, and gout.
Advantages and Limitations for Lab Experiments
One of the main advantages of methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate is its specificity for the NLRP3 inflammasome. Unlike other inhibitors, methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate does not affect other inflammasomes or immune signaling pathways, making it a valuable tool for studying the NLRP3 inflammasome. However, one limitation of methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate is its solubility. methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate is not very soluble in water, which can make it difficult to administer in vivo.
Future Directions
There are many future directions for research on methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate. One area of interest is the development of more soluble forms of methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate, which would make it easier to administer in vivo. Another area of interest is the potential use of methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate in combination with other drugs to treat diseases that involve inflammation. Additionally, researchers are exploring the role of the NLRP3 inflammasome in other diseases, such as cancer and autoimmune disorders, which could lead to new applications for methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate.
Scientific Research Applications
Methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate has been extensively studied for its potential therapeutic applications. The NLRP3 inflammasome is involved in a variety of diseases, including inflammatory disorders, metabolic disorders, and neurodegenerative diseases. methyl 2-{[4-({[(4-chlorophenyl)thio]acetyl}amino)benzoyl]amino}benzoate has been shown to inhibit the NLRP3 inflammasome in vitro and in vivo, making it a promising candidate for the treatment of these diseases.
properties
IUPAC Name |
methyl 2-[[4-[[2-(4-chlorophenyl)sulfanylacetyl]amino]benzoyl]amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19ClN2O4S/c1-30-23(29)19-4-2-3-5-20(19)26-22(28)15-6-10-17(11-7-15)25-21(27)14-31-18-12-8-16(24)9-13-18/h2-13H,14H2,1H3,(H,25,27)(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZUYVBXZFLTZBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)NC(=O)CSC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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